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Compound of Interest

Compound Name: N-Acetyl-L-proline

Cat. No.: B613252 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with N-Acetyl-L-proline. It includes

detailed operational procedures and disposal plans to ensure safe handling in a laboratory

setting.

I. Hazard Identification and Personal Protective
Equipment (PPE)
While N-Acetyl-L-proline is not classified as a hazardous substance by the 2012 OSHA

Hazard Communication Standard, it is crucial to adhere to standard laboratory safety protocols

to minimize any potential risks.[1][2] One source suggests it may cause respiratory irritation,

skin irritation, and serious eye irritation.[3] Therefore, appropriate personal protective

equipment should be worn at all times.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye Protection

Chemical safety goggles or

glasses conforming to EN166

(EU) or NIOSH (US)

standards.[1][4]

To prevent eye contact with the

powder, which could cause

irritation.[3]

Hand Protection

Impermeable chemical-

resistant gloves (e.g., nitrile).

Gloves should be inspected

before use and removed using

the proper technique to avoid

skin contact.[4][5]

To prevent skin contact and

potential irritation.[3]

Body Protection

A standard laboratory coat

should be worn, buttoned, to

cover as much skin as

possible.[6]

To protect skin and personal

clothing from contamination.

Respiratory Protection

Generally not required under

normal use conditions with

adequate ventilation. A dust

mask or a full-face respirator

should be used if dust is

generated or if exposure limits

are exceeded.[1][3][4]

To prevent inhalation of dust

particles, which may cause

respiratory irritation.[3]

II. Safe Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of N-Acetyl-L-proline and

ensuring a safe laboratory environment.

Operational Handling Protocol:

Preparation: Ensure the work area is clean and well-ventilated.[3][4] Have all necessary PPE

and spill cleanup materials readily available.

Weighing and Transfer:
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Handle N-Acetyl-L-proline, a white to off-white powder, in a designated area such as a

chemical fume hood to minimize dust generation.[1][2]

Use non-sparking tools for transfers.[4]

Avoid creating dust. If dust is generated, do not use air hoses for cleaning.[3]

In Solution: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Post-Handling:

Wash hands thoroughly with soap and water after handling.[3]

Clean the work area and any equipment used.

Contaminated clothing should be removed and laundered separately.[3]

Storage Conditions:

Parameter Recommendation

Temperature
Keep refrigerated.[1][2] Some sources suggest

storage at 2-8°C.[5]

Container Keep in a tightly closed, dry container.[1][2]

Incompatible Materials Store away from strong oxidizing agents.[1][2]

III. Emergency Procedures and First Aid
In the event of an exposure or spill, follow these procedures immediately.

First Aid Measures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Seek medical attention.[1][2][7]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing.

If skin irritation occurs, get medical

advice/attention.[1][2][3]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[4]

[7]

Ingestion

Clean mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Get medical attention.[1][2]

[7]

Spill and Leak Protocol:

Minor Spills:

Ensure adequate ventilation and wear appropriate PPE.[4]

Sweep up the spilled solid material, avoiding dust generation, and place it into a suitable,

labeled container for disposal.[1][3]

Clean the spill area thoroughly.

Major Spills:

Evacuate personnel from the area and move upwind.[3]

Alert the appropriate emergency response team.[3]

Control personal contact with the substance by using protective equipment.[3]
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Prevent the spillage from entering drains, sewers, or water courses.[3]

IV. Disposal Plan
Proper disposal of N-Acetyl-L-proline and its containers is essential to prevent environmental

contamination.

Waste Disposal Method:

Chemical Waste: Dispose of N-Acetyl-L-proline waste at a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing.[4]

Regulatory Compliance: Chemical waste generators must determine if the discarded

chemical is classified as hazardous waste and consult local, regional, and national

hazardous waste regulations for complete and accurate classification.[1][2]

Environmental Precautions: Do not let the chemical enter drains, and avoid discharge into

the environment.[4]

Contaminated Packaging Disposal:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[4]

Alternatively, the packaging can be punctured to make it unusable for other purposes and

then disposed of in a sanitary landfill.[4]

Combustible packaging materials may be disposed of through controlled incineration.[4]

V. Physical and Chemical Properties
The following table summarizes key quantitative data for N-Acetyl-L-proline.
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Property Value

Molecular Formula C₇H₁₁NO₃

Molecular Weight 157.17 g/mol [7]

Appearance White to off-white powder/solid[1][2]

Melting Point 115 - 117 °C (239 - 242.6 °F)[1][2]

Boiling Point 366.2°C at 760 mmHg[5]

Flash Point 175.3°C[5]

Density 1.274 g/cm³[5]

Solubility
Slightly soluble in chloroform, methanol, and

water.[5]

VI. Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of N-
Acetyl-L-proline.
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1. Preparation
- Assess Risks

- Gather PPE & Materials

2. Handling
- Work in Ventilated Area

- Weigh & Transfer Carefully

3. Post-Handling
- Decontaminate Area & Equipment

- Wash Hands Thoroughly

Spill or Exposure Event

If Spill/Exposure Occurs

4. Storage
- Tightly Closed Container

- Refrigerated & Dry

5. Waste Collection
- Segregate Chemical Waste

- Label Appropriately

Follow Emergency Procedures
- First Aid

- Spill Cleanup

6. Disposal
- Consult Regulations
- Use Licensed Facility

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of N-Acetyl-L-proline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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